Cas no 18389-49-6 (D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogendiphosphate), (1S)- (9CI))

• Product Name: D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogendiphosphate), (1S)- (9CI)
• CAS No: 18389-49-6
• MF: C₁₀H₁₅N₅O₁₀P₂
• MW: 427.201123476028
• CID: 190132
• Update Time: 2026-05-14

D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogendiphosphate), (1S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• D-Ribitol,1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogendiphosphate), (1S)- (9CI)
• formycin diphosphate
• (S)-1-C-(7-Amino-1H-pyrazolo(4,3-d)pyrimidin-3-yl)-1,4-anhydro-D-ribitol, 5-(trihydrogen diphosphate)
• FDP
• D-Ribitol, 1-C-(7-amino-1H-pyrazolo[4,3-d]pyrimidin-3-yl)-1,4-anhydro-, 5-(trihydrogen diphosphate), (1S)- (9CI)

• Inchi： InChI=1S/C10H15N5O10P2/c11-8-5-9(13-2-12-8)15(3-14-5)10-7(17)6(16)4(24-10)1-23-27(21,22)25-26(18,19)20/h2-4,6-7,10,16-17H,1H2,(H,21,22)(H2,11,12,13)(H2,18,19,20)/t4-,6-,7-,10-/m1/s1
• InChI Key： XTWYTFMLZFPYCI-KQYNXXCUSA-N
• SMILES： NC1=NC=NC2N([C@@H]3O[C@H](COP(OP(=O)(O)O)(O)=O)[C@@H](O)[C@H]3O)C=NC1=2

Computed Properties

• Exact Mass: 427.029415
• Monoisotopic Mass: 427.029415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _4.6
• Topological Polar Surface Area: 233

Experimental Properties

• Density: 2.49
• Boiling Point: 877.7°Cat760mmHg
• Flash Point: 484.6°C
• PSA: 263.08000
• LogP: -1.09570
• pka: 1.39±0.10(Predicted)